Cas no 1185164-21-9 (1-(adamantane-1-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride)

• Product Name: 1-(adamantane-1-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
• CAS No: 1185164-21-9
• MF: C₂₅H₃₃ClN₄O
• MW: 441.008724927902
• CID: 6537349
• Update Time: 2025-05-20

1-(adamantane-1-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(adamantane-1-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride
• 1-adamantyl-[4-[1-(4-methylphenyl)imidazol-2-yl]piperazin-1-yl]methanone:hydrochloride

• Inchi： 1S/C25H32N4O.ClH/c1-18-2-4-22(5-3-18)29-7-6-26-24(29)28-10-8-27(9-11-28)23(30)25-15-19-12-20(16-25)14-21(13-19)17-25;/h2-7,19-21H,8-17H2,1H3;1H
• InChI Key： YJEZSNZLHOSVJM-UHFFFAOYSA-N
• SMILES： [H]Cl.C(N1CCN(C2N(C3=CC=C(C)C=C3)C=CN=2)CC1)(=O)C12CC3CC(CC(C3)C1)C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(adamantane-1-carbonyl)-4-1-(4-methylphenyl)-1H-imidazol-2-ylpiperazine hydrochloride

Research Brief on 1-(Adamantane-1-carbonyl)-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine Hydrochloride (CAS: 1185164-21-9)

1-(Adamantane-1-carbonyl)-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride (CAS: 1185164-21-9) is a novel chemical entity that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its adamantane and imidazole moieties, has shown promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a therapeutic agent for neurological disorders, including anxiety, depression, and neurodegenerative diseases.

The synthesis and characterization of this compound have been detailed in several recent publications. The adamantane group, known for its lipophilicity and ability to enhance blood-brain barrier penetration, is strategically incorporated to improve the pharmacokinetic profile of the molecule. Meanwhile, the imidazole-piperazine scaffold contributes to its affinity for specific receptor targets, such as serotonin and dopamine receptors. This dual functionality makes it a compelling candidate for further preclinical and clinical development.

In vitro studies have demonstrated that 1-(adamantane-1-carbonyl)-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride exhibits high selectivity and potency in binding to 5-HT_2A and D₂ receptors, which are implicated in various psychiatric and neurological conditions. Molecular docking simulations have further elucidated the binding interactions, revealing key hydrogen bonds and hydrophobic interactions that stabilize the ligand-receptor complex. These findings provide a solid foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and reducing potential off-target effects.

Recent in vivo studies in rodent models have corroborated the compound's therapeutic potential. Administration of the compound resulted in significant anxiolytic and antidepressant-like effects, as measured by behavioral assays such as the elevated plus maze and forced swim test. Notably, the compound displayed a favorable safety profile, with no observed adverse effects on motor coordination or general health at therapeutic doses. These results underscore its potential as a safer alternative to existing CNS drugs, which often carry significant side effects.

Despite these promising findings, challenges remain in the development of 1-(adamantane-1-carbonyl)-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride. Issues such as metabolic stability, bioavailability, and long-term toxicity need to be addressed in subsequent studies. Current research efforts are focused on derivatization and formulation strategies to enhance the compound's drug-like properties. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to accelerate its transition from the bench to the clinic.

In conclusion, 1-(adamantane-1-carbonyl)-4-[1-(4-methylphenyl)-1H-imidazol-2-yl]piperazine hydrochloride represents a promising avenue for the treatment of CNS disorders. Its unique chemical structure and robust pharmacological profile position it as a standout candidate in the evolving landscape of neurotherapeutics. Continued research and development will be critical to unlocking its full therapeutic potential and addressing the unmet medical needs in this field.